N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide

• IUPAC Name: N-[3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl]benzenesulfonamide
• InChI: InChI=1S/C19H22ClN3O3S/c20-16-5-4-6-17(15-16)22-11-13-23(14-12-22)19(24)9-10-21-27(25,26)18-7-2-1-3-8-18/h1-8,15,21H,9-14H2
• InChI Key: QGRBAWNINVAYKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CCNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol

Description

N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide, also known as CP-154,526, is a selective antagonist for the neuropeptide corticotropin-releasing factor (CRF) receptor. This compound has been extensively studied for its potential application in treating anxiety and depression.

Mechanism of Action

N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide acts as a competitive antagonist at the CRF receptor, blocking the binding of CRF to its receptor and preventing the downstream signaling cascade that leads to anxiety and stress-related behaviors.
Biochemical and Physiological Effects:
N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide has been shown to reduce anxiety-related behaviors in animal models, including the elevated plus maze and the light-dark box test. It has also been shown to decrease depressive-like behaviors in the forced swim test and the tail suspension test.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide in lab experiments is its high selectivity for the CRF receptor, which allows for more precise investigation of the role of CRF in anxiety and depression. However, one limitation is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

1. Investigating the potential use of N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide in the treatment of anxiety and depression in humans.
2. Exploring the role of CRF in other psychiatric disorders, such as post-traumatic stress disorder (PTSD) and substance abuse.
3. Developing more potent and selective CRF receptor antagonists for clinical use.
4. Investigating the potential use of N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide in combination with other anxiolytic or antidepressant agents for enhanced therapeutic effects.

Synthesis Methods

N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide can be synthesized through a multistep process involving the reaction of 3-chlorophenylpiperazine with 3-oxopropylbenzenesulfonamide. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-{3-[4-(3-chlorophenyl)-1-piperazinyl]-3-oxopropyl}benzenesulfonamide has been widely used in preclinical studies to investigate the role of CRF in anxiety and depression. It has been shown to block the anxiogenic effects of CRF in animal models, suggesting its potential use as an anxiolytic agent.